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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393 Get Quote

Verifying Accelerometer Linearity: A
Comparative Guide for Researchers
For researchers, scientists, and professionals in drug development, the accuracy of motion and

vibration data is paramount. Accelerometers are critical tools in a wide range of applications,

from monitoring sensitive laboratory equipment to analyzing the biomechanics of drug delivery

devices. A key performance metric for these sensors is linearity across their dynamic range,

which ensures that the output signal is directly proportional to the input acceleration, regardless

of the magnitude. This guide provides a comparative overview of the AC915 accelerometer and

two alternatives, detailing their specifications and outlining a comprehensive protocol for

experimental linearity verification.

Performance Comparison
The selection of an appropriate accelerometer requires careful consideration of its performance

specifications. The following table summarizes the key metrics for the AC915 and two

comparable high-precision industrial accelerometers.
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Specification AC915
PCB Piezotronics
352C33

Kistler 8704B50

Dynamic Range ±50 g, peak ±50 g, peak[1] ±50 g

Sensitivity 100 mV/g 100 mV/g[1] 100 mV/g

Non-Linearity Not Specified ≤1%[1] ±1% FSO[2]

Frequency Response

(±3dB)
0.5 - 15,000 Hz 0.35 - 15,000 Hz[1] Not specified in detail

Sensing Element PZT Ceramic Ceramic[1] Quartz

Experimental Protocol: Verifying Accelerometer
Linearity
To independently verify the linearity of an accelerometer across its dynamic range, a precise

and controlled experimental setup is required. The following protocol outlines the necessary

steps and equipment.

Objective: To determine the linearity of the accelerometer's output voltage as a function of input

acceleration.

Materials:

Accelerometer under test (e.g., AC915)

Vibration shaker or exciter capable of producing a range of controlled accelerations

Reference accelerometer with a known, high degree of linearity, calibrated to a recognized

standard

Signal generator to drive the vibration shaker

Data acquisition system (DAQ) with at least two input channels

Power supply for the accelerometers (if required)
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Mounting equipment (e.g., studs, adhesive)

Analysis software

Procedure:

Setup and Calibration:

Securely mount both the reference accelerometer and the accelerometer under test to the

vibration shaker. Ensure they are mounted back-to-back or as close as possible to

experience the same motion.

Connect the accelerometers to the data acquisition system.

Properly configure the DAQ software to record the output from both sensors

simultaneously.

Perform a calibration check at a reference frequency and amplitude (e.g., 1g at 100 Hz) to

ensure the system is functioning correctly.

Data Collection:

Set the signal generator to produce a sinusoidal waveform at a fixed frequency (e.g., 100

Hz).

incrementally increase the amplitude of the vibration from the shaker, starting from a low

acceleration level and progressing towards the maximum of the accelerometer's dynamic

range.

At each discrete acceleration level, record the output voltage from both the reference

accelerometer and the accelerometer under test. It is crucial to allow the system to

stabilize at each amplitude before recording data.

Data Analysis:

For each data point, determine the input acceleration from the output of the reference

accelerometer.
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Plot the output voltage of the accelerometer under test as a function of the input

acceleration.

Perform a linear regression on the plotted data to obtain the best-fit straight line.

Calculate the non-linearity as the maximum deviation of any data point from the best-fit

line, typically expressed as a percentage of the full-scale output.

The following diagram illustrates the workflow for this experimental procedure.

Setup Phase Data Collection Phase Analysis Phase

Mount Reference & Test Accelerometers Connect to Data Acquisition System Configure Software Perform Calibration Check Set Fixed Frequency Incrementally Vary Amplitude Record Sensor Outputs Determine Input Acceleration Plot Output vs. Input Perform Linear Regression Calculate Non-Linearity

Click to download full resolution via product page

Experimental workflow for accelerometer linearity verification.

By following this detailed protocol and considering the comparative data presented,

researchers can make an informed decision on the most suitable accelerometer for their

specific application and independently verify its performance to ensure the integrity of their

experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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